Cas no 584-02-1 (3-Pentanol)

• Product name: 3-Pentanol
• CAS No: 584-02-1
• MF: C₅H₁₂O
• MW: 88.1481819152832
• MDL: MFCD00004574
• CID: 38503
• PubChem ID: 11428

3-Pentanol Chemical and Physical Properties

Names and Identifiers

• 3-HYDROXYPENTANE
• 3-PENTANOL
• DIETHYL CARBINOL
• SEC-AMYL ALCOHOL
• SEC-INACT-AMYLALCOHOL
• SEC-INACT-PENTYL ALCOHOL
• (C2H5)2CHOH
• 1-ethyl-1-propanol
• 3-Pentyl alcohol
• alcool3-pentylique
• diethylcarbinol(3-pentanol)
• Pentan-3-ol
• pentanol(non-specificname)
• Pentanol-3
• so-Amylalcohol
• pentanol,3-pentanol
• Pentane-3-ol
• 3-Pentanolneat
• Ethanol Impurities Solution A Internal Standard
• 1-ethylpropanol
• 3-Hydroxy-pentan-2,4-dion
• 3-hydroxy-pentane-2,4-dione
• methylbutan-2-ol
• n-pentan-3-ol
• sec-inact.-Pentyl alcohol
• Diethylcarbinol
• 3-Pentanol

• MDL： MFCD00004574
• Inchi： InChI=1S/C5H12O/c1-3-5(6)4-2/h5-6H,3-4H2,1-2H3
• InChI Key： AQIXEPGDORPWBJ-UHFFFAOYSA-N
• SMILES： CCC(CC)O
• BRN： 1730964

Computed Properties

• Exact Mass: 88.08880
• Monoisotopic Mass: 88.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 23.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 20.2
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless transparent liquid.
• Density: 0.815 g/mL at 25 °C(lit.)
• Melting Point: -8°C(lit.)
• Boiling Point: 116°C
• Flash Point: Fahrenheit: 93.2 ° f
  Celsius: 34 ° c
  
• Refractive Index: n20/D 1.410(lit.)
• Solubility: Soluble in acetone, benzene, ethanol and diethyl ether.
• Water Partition Coefficient: 5.5 g/100 mL (30 ºC)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 20.23000
• LogP: 1.16730
• Relative Polarity: 0.463
• Merck: 7120
• Solubility: It is slightly soluble in water and can be miscible with ethanol, ether, benzene, petroleum ether, etc. It can dissolve ethyl cellulose, vinyl resin, flaxseed oil, glyceryl trinitrate, shellac, etc.

3-Pentanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H302,H315,H319,H332,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1105 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-20-37/38
• Safety Instruction： S46
• RTECS：SA5075000
• Hazardous Material Identification：
• Packing Group：III
• Packing Group：III
• HazardClass：3
• TSCA：Yes
• Safety Term：3
• PackingGroup：III
• Hazard Level：3
• Explosive Limit：1.2-8%(V)
• Risk Phrases：R10; R20; R37; R66
• Storage Condition：Flammable area

3-Pentanol Customs Data

• HS CODE：29051500
• Customs Data：

  China Customs Code:

  29051500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 3-Pentanol

Comprehensive Overview of 3-Pentanol (CAS No. 584-02-1): Properties, Applications, and Industry Insights

3-Pentanol (CAS No. 584-02-1), also known as diethyl carbinol, is a secondary alcohol with the molecular formula C₅H₁₂O. This colorless liquid is widely recognized for its role in industrial and laboratory applications, particularly as a solvent, intermediate, and flavoring agent. Its unique chemical structure—featuring a hydroxyl group at the third carbon—imparts distinct physical and chemical properties, making it a versatile compound in organic synthesis and specialty chemicals.

In recent years, 3-Pentanol has garnered attention due to its potential in green chemistry and sustainable manufacturing. As industries shift toward eco-friendly alternatives, researchers are exploring its use in bio-based solvents and low-toxicity formulations. For instance, its moderate polarity and boiling point (116–118°C) make it suitable for replacing traditional volatile organic compounds (VOCs) in coatings and adhesives. This aligns with global trends like circular economy and carbon footprint reduction, topics frequently searched by environmentally conscious users.

The compound’s odor profile—a mild, sweet aroma—has also made it valuable in the flavor and fragrance industry. It is often used to mimic fruity or herbal notes in food additives and perfumes. Online queries such as "3-Pentanol in perfumery" or "safe alcohol solvents for cosmetics" reflect growing consumer interest in transparent ingredient sourcing. Regulatory compliance (e.g., FDA and EU Cosmetics Regulation) further underscores its suitability for these applications.

From a technical perspective, 3-Pentanol exhibits excellent miscibility with common organic solvents like ethanol and ether, while its low water solubility (20 g/L at 20°C) suits phase-separation processes. Laboratories frequently employ it in Grignard reactions or as a chiral building block for pharmaceuticals. Searches for "CAS 584-02-1 synthesis methods" or "secondary alcohol applications" highlight its relevance in academic and industrial R&D.

Storage and handling of 3-Pentanol require standard precautions for flammable liquids, though it is not classified as hazardous under major safety frameworks. This positions it favorably compared to more regulated alternatives, addressing common user concerns like "non-toxic lab solvents" or "safe chemical substitutes." Its stability under ambient conditions and compatibility with stainless steel or glass containers further enhance its practicality.

In summary, 3-Pentanol (CAS No. 584-02-1) bridges multiple sectors—from sustainable manufacturing to consumer goods—thanks to its adaptable properties. As innovation drives demand for safer, high-performance chemicals, this compound is poised to remain a focal point in both scientific literature and industrial workflows.